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Compound of Interest

Compound Name: 1-Ethynylcyclohexene

Cat. No.: B1205888 Get Quote

Proper disposal of 1-Ethynylcyclohexene is critical for maintaining laboratory safety and

ensuring environmental protection. As a flammable liquid that is irritating to the skin, eyes, and

respiratory system, it must be managed as hazardous waste in accordance with institutional

and regulatory standards. Adherence to a structured disposal protocol is essential for all

researchers, scientists, and drug development professionals handling this chemical.

Immediate Safety and Hazard Information
1-Ethynylcyclohexene is classified as a hazardous substance with the following primary risks:

Flammability: It is a flammable liquid and vapor.[1][2][3] Keep away from heat, sparks, open

flames, and hot surfaces.[4][5]

Irritation: It causes serious eye irritation, skin irritation, and may cause respiratory irritation.

[1][2][3][6]

Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment, including chemical-resistant gloves, safety goggles or a face shield, and a lab

coat.[2][4][6] Work in a well-ventilated area or under a chemical fume hood.

Quantitative Data Summary
The following table summarizes key quantitative properties of 1-Ethynylcyclohexene, which

are essential for its safe handling and storage.
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Property Value

GHS Hazard Class
Flammable Liquid 3, Skin Irritant 2, Eye Irritant

2, STOT SE 3[1][2][3]

Molecular Weight 106.17 g/mol [2]

Density 0.903 g/mL at 25 °C[6][7]

Boiling Point 148-151 °C[6][7]

Flash Point 29 °C (84.2 °F) - closed cup[2][3]

Storage Temperature 2-8°C[2][3]

Water Hazard Class (WGK) WGK 3[2][3]

Experimental Protocol: Spill Management
In the event of a 1-Ethynylcyclohexene spill, follow these steps immediately to mitigate risks:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure the space is well-ventilated to disperse flammable vapors.[4][8]

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[5][8] Use only non-sparking tools and explosion-proof equipment during the

cleanup process.[4][5]

Containment: Prevent the spill from spreading or entering drains by using an inert absorbent

material like sand, vermiculite, or a universal binder.[5][8]

Collection: Carefully collect the absorbed material and place it into a designated, sealable,

and properly labeled container for hazardous waste.[4][5]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and wash with

soap and water to remove any residual contamination.

Disposal: Treat all cleanup materials as hazardous waste and dispose of them according to

the procedures outlined below.
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Step-by-Step Disposal Procedure
Disposal of 1-Ethynylcyclohexene waste must be handled through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

[9][10] Do not dispose of this chemical down the drain or in regular trash.[9][11]

Waste Classification: Identify and classify 1-Ethynylcyclohexene waste as a flammable and

irritant hazardous waste.

Segregation: Keep 1-Ethynylcyclohexene waste streams separate from other chemical

wastes, especially incompatibles like strong oxidizing agents, to prevent dangerous

reactions.[5][8][10]

Containerization:

Collect liquid waste in a designated, chemically compatible, and leak-proof container with

a secure screw-on cap.[10][12]

Ensure the container is in good condition and kept closed except when adding waste.[10]

[12]

Store the waste container in a secondary containment tray to prevent the spread of

potential leaks.[12]

Labeling:

Immediately affix a "Hazardous Waste" label to the container.[9][10][13]

The label must clearly state the full chemical name "1-Ethynylcyclohexene" (no

abbreviations), the approximate quantity, and the date of accumulation.[9]

Mark the appropriate hazard pictograms for "Flammable" and "Irritant".[9]

Storage:

Store the labeled waste container in a designated, cool, and well-ventilated hazardous

waste storage area away from ignition sources.[4][12][14]
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Be aware of and comply with your institution's limits on the quantity of waste and the

maximum accumulation time (e.g., 90 days).[12]

Final Disposal:

Contact your institution's EHS office to schedule a waste pickup.[9]

Complete all required documentation, such as a hazardous waste disposal form, providing

accurate information about the waste composition.[9]

The final disposal will likely involve high-temperature incineration performed by a licensed

hazardous waste facility.[13]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper and safe disposal of 1-
Ethynylcyclohexene.
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Caption: Logical workflow for the proper disposal of 1-Ethynylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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